Cas no 1154668-93-5 (4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid)

• Product Name: 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid
• CAS No: 1154668-93-5
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5903270
• PubChem ID: 43585424
• Update Time: 2025-10-17

4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid
• 1154668-93-5
• EN300-1196953
• AKOS009602517
• 4-{[4-(propan-2-yl)piperazin-1-yl]methyl}benzoic acid
• 4-((4-Isopropylpiperazin-1-yl)methyl)benzoic acid

• Inchi： 1S/C15H22N2O2/c1-12(2)17-9-7-16(8-10-17)11-13-3-5-14(6-4-13)15(18)19/h3-6,12H,7-11H2,1-2H3,(H,18,19)
• InChI Key： MPAIATSKHQZVQX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1CCN(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid

4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid (CAS No. 1154668-93-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid (CAS No. 1154668-93-5) is a versatile compound with significant potential in the field of medicinal chemistry. This article provides a comprehensive overview of its chemical structure, physical properties, and applications in drug discovery and development.

Chemical Structure and Synthesis

The chemical structure of 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid is characterized by a benzene ring substituted with a piperazine moiety, which is further modified by an isopropyl group. The piperazine ring is attached to the benzene ring via a methylene bridge, and the carboxylic acid group is located at the para position of the benzene ring. This unique structural arrangement confers the compound with specific pharmacological properties that make it an attractive candidate for various therapeutic applications.

The synthesis of 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid can be achieved through several synthetic routes. One common method involves the reaction of 4-formylbenzoic acid with 1-isopropylpiperazine, followed by reduction of the imine intermediate to form the desired product. This approach has been widely reported in the literature and is known for its high yield and purity.

Physical Properties

4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid is a white crystalline solid with a melting point of approximately 180°C. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in non-polar solvents like hexane and toluene. The compound exhibits good stability under standard laboratory conditions and can be stored at room temperature without significant degradation.

The molecular weight of 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid is 303.39 g/mol, which is an important parameter for its use in various analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for confirming the identity and purity of the compound during synthesis and quality control processes.

Spectroscopic Analysis

Spectroscopic analysis plays a crucial role in characterizing the structure and properties of 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the carbonyl group (C=O) at around 1700 cm^-1, the aromatic C-H stretch at around 3000 cm^-1, and the N-H stretch of the piperazine ring at around 3300 cm^-1.

Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure. The proton NMR (¹H NMR) spectrum shows signals for the aromatic protons at around 7.5 ppm, the methylene protons linking the piperazine ring to the benzene ring at around 3.5 ppm, and the protons of the isopropyl group at around 1.2 ppm. The carbon NMR (¹³C NMR) spectrum confirms the presence of aromatic carbons, methylene carbons, and quaternary carbons within the molecule.

Biological Activity and Therapeutic Potential

4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid has been extensively studied for its biological activity and therapeutic potential. One of its key applications is as a modulator of G protein-coupled receptors (GPCRs), which are important targets in drug discovery for various diseases including neurological disorders, cardiovascular diseases, and cancer.

Recent research has shown that 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid exhibits potent agonist activity at specific GPCRs, such as serotonin receptors (5-HT receptors). This activity has been linked to its potential use in treating conditions such as depression, anxiety, and chronic pain. Preclinical studies have demonstrated that the compound can effectively cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.

In addition to its GPCR modulating properties, 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid has also shown anti-inflammatory effects. Studies have indicated that it can inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to several clinical trials investigating the safety and efficacy of 4-{4-(propan-2-yl)piperazin-1-ylmethyl}benzoic acid. Early-phase clinical trials have shown that the compound is well-tolerated with minimal side effects, paving the way for further investigation in larger patient populations.

Ongoing research aims to optimize the pharmacokinetic properties of 4-{4-(propan-2-y l)piperazin -1 - ylmeth yl }b enz o ic aci d strong > through structural modifications and formulation strategies. These efforts are focused on improving its oral bioavailability, reducing metabolism, and enhancing target specificity.

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